(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C19H17N3O4/c23-19(4-2-14-1-3-17-18(9-14)26-13-25-17)20-6-7-22-11-16(10-21-22)15-5-8-24-12-15/h1-5,8-12H,6-7,13H2,(H,20,23)/b4-2+
• InChI Key: LYIIREWHMOTJPO-DUXPYHPUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCCN3C=C(C=N3)C4=COC=C4
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCCN3C=C(C=N3)C4=COC=C4
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has delved into the synthesis and characterization of compounds similar to "(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide," focusing on the development of new synthetic methodologies and the exploration of their chemical properties. For instance, studies have demonstrated the preparation of novel acrylamide derivatives through various chemical reactions, highlighting their structural and electronic features through techniques like X-ray crystallography, NMR, and FT-IR spectroscopy. These investigations provide foundational knowledge for understanding the chemical behavior and potential applications of such compounds (Kumara et al., 2018).

Potential Applications

The research applications of compounds similar to "(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide" extend into various domains, including materials science, where their unique structural features are exploited for the development of new materials with desirable properties. Additionally, the exploration of their biological activities has prompted studies into their potential as antimicrobial and anticancer agents, providing a promising avenue for the development of new therapeutic compounds (Sokmen et al., 2014).

Computational Studies

Computational studies have also played a significant role in understanding the molecular properties of these compounds. Density Functional Theory (DFT) calculations and molecular modeling have been employed to predict the reactivity, stability, and electronic structure of acrylamide derivatives, aiding in the design of compounds with optimized features for specific applications (Singh et al., 2014).